Cas no 1546916-45-3 (2-bromo-1-(1,3-thiazol-2-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(1,3-thiazol-2-yl)ethan-1-ol
• CAS No: 1546916-45-3
• MF: C₅H₆BrNOS
• MW: 208.076239109039
• CID: 5797516
• PubChem ID: 115556943
• Update Time: 2025-06-09

2-bromo-1-(1,3-thiazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(1,3-thiazol-2-yl)ethan-1-ol
• 1546916-45-3
• EN300-1896588

• Inchi： 1S/C5H6BrNOS/c6-3-4(8)5-7-1-2-9-5/h1-2,4,8H,3H2
• InChI Key： XLRPHQYXDMLFRG-UHFFFAOYSA-N
• SMILES： BrCC(C1=NC=CS1)O

Computed Properties

• Exact Mass: 206.93535g/mol
• Monoisotopic Mass: 206.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-bromo-1-(1,3-thiazol-2-yl)ethan-1-ol

Recent Advances in the Application of 2-Bromo-1-(1,3-thiazol-2-yl)ethan-1-ol (CAS: 1546916-45-3) in Chemical Biology and Pharmaceutical Research

2-Bromo-1-(1,3-thiazol-2-yl)ethan-1-ol (CAS: 1546916-45-3) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its thiazole ring and bromoethanol moiety, serves as a key building block for the synthesis of various pharmacologically active molecules. Recent studies have explored its utility in the development of novel antimicrobial agents, kinase inhibitors, and other therapeutic candidates.

A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the efficacy of 2-bromo-1-(1,3-thiazol-2-yl)ethan-1-ol as a precursor in the synthesis of thiazole-based kinase inhibitors. The researchers utilized this compound to develop a series of derivatives targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The study reported promising in vitro results, with several derivatives exhibiting nanomolar inhibitory activity against cancer cell lines.

In the field of antimicrobial research, a team from the University of Cambridge recently published findings in *Bioorganic & Medicinal Chemistry Letters* highlighting the role of 2-bromo-1-(1,3-thiazol-2-yl)ethan-1-ol in the development of novel antibacterial agents. The compound was used to synthesize a library of thiazole-amide hybrids, which showed potent activity against multidrug-resistant Gram-positive bacteria, including MRSA strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis.

From a chemical biology perspective, 2-bromo-1-(1,3-thiazol-2-yl)ethan-1-ol has emerged as a valuable tool for protein labeling and modification. A 2024 study in *Chemical Science* described its use in the site-specific modification of cysteine residues in proteins, enabling the development of novel bioconjugates for targeted drug delivery. The bromo group in the compound facilitates efficient thiol-alkyne reactions, making it particularly useful for click chemistry applications.

Recent advances in synthetic methodology have also improved the accessibility of 2-bromo-1-(1,3-thiazol-2-yl)ethan-1-ol. A 2023 publication in *Organic Process Research & Development* outlined a scalable, cost-effective synthesis route with improved yield and purity. This development is particularly significant for pharmaceutical companies looking to incorporate this building block into their drug discovery pipelines.

Looking forward, researchers anticipate that 2-bromo-1-(1,3-thiazol-2-yl)ethan-1-ol will continue to play a crucial role in medicinal chemistry. Its unique structural features make it particularly suitable for fragment-based drug discovery and the development of covalent inhibitors. Several pharmaceutical companies have already included derivatives of this compound in their preclinical pipelines, targeting indications ranging from oncology to infectious diseases.